Cas no 1112363-89-9 (6-fluoro-3-(4-methylpiperidine-1-carbonyl)-4-[4-(2-methylpropyl)benzenesulfonyl]quinoline)

• Product Name: 6-fluoro-3-(4-methylpiperidine-1-carbonyl)-4-[4-(2-methylpropyl)benzenesulfonyl]quinoline
• CAS No: 1112363-89-9
• MF: C₂₆H₂₉FN₂O₃S
• MW: 468.583469152451
• CID: 5395218
• Update Time: 2025-11-01

6-fluoro-3-(4-methylpiperidine-1-carbonyl)-4-[4-(2-methylpropyl)benzenesulfonyl]quinoline Chemical and Physical Properties

Names and Identifiers

• [6-fluoro-4-[4-(2-methylpropyl)phenyl]sulfonylquinolin-3-yl]-(4-methylpiperidin-1-yl)methanone
• 6-fluoro-3-(4-methylpiperidine-1-carbonyl)-4-[4-(2-methylpropyl)benzenesulfonyl]quinoline

• Inchi： 1S/C26H29FN2O3S/c1-17(2)14-19-4-7-21(8-5-19)33(31,32)25-22-15-20(27)6-9-24(22)28-16-23(25)26(30)29-12-10-18(3)11-13-29/h4-9,15-18H,10-14H2,1-3H3
• InChI Key： CKEOYQXXHZSWAU-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(CC(C)C)C=C2)(=O)=O)C2C(N=C1)=CC=C(F)C=2)(N1CCC(C)CC1)=O

Additional information on 6-fluoro-3-(4-methylpiperidine-1-carbonyl)-4-[4-(2-methylpropyl)benzenesulfonyl]quinoline

Introduction to 6-fluoro-3-(4-methylpiperidine-1-carbonyl)-4-[4-(2-methylpropyl)benzenesulfonyl]quinoline (CAS No. 1112363-89-9)

6-fluoro-3-(4-methylpiperidine-1-carbonyl)-4-[4-(2-methylpropyl)benzenesulfonyl]quinoline, a compound with the CAS number 1112363-89-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its fluoro-substituted quinoline core and functionalized piperidine moiety, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry.

The compound's structure is a testament to the growing sophistication in synthetic organic chemistry, where the strategic placement of substituents can dramatically alter its pharmacological properties. The presence of a fluoro group at the 6-position of the quinoline ring is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to enhance metabolic stability, binding affinity, and overall bioavailability of therapeutic agents.

Furthermore, the incorporation of a 4-methylpiperidine-1-carbonyl group at the 3-position introduces a unique pharmacophore that may contribute to the compound's interaction with biological targets. Piperidine derivatives are well-documented for their role in various pharmacological frameworks, including antipsychotics, antivirals, and anti-inflammatory agents. The modification with a carbonyl group further expands its chemical space, potentially enabling novel mechanisms of action.

The terminal [4-(2-methylpropyl)benzenesulfonyl] moiety adds another layer of complexity to this molecule. Benzenesulfonyl groups are known for their ability to enhance binding interactions due to their hydrogen bonding capabilities and lipophilicity. The specific substitution pattern with a 2-methylpropyl group at the para position suggests a deliberate design to optimize solubility and target specificity.

In recent years, there has been a surge in research focused on quinoline derivatives as potential therapeutic agents. Quinolines have a long history in medicine, with notable examples including chloroquine and primaquine used in malaria treatment. The introduction of fluorine and sulfonyl groups into the quinoline scaffold has opened new avenues for developing drugs with improved efficacy and reduced side effects.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advanced techniques in catalysis and purification have enabled chemists to construct these intricate structures with high yield and purity. This level of synthetic precision is crucial for ensuring that the final product exhibits the desired pharmacological properties.

One of the most exciting aspects of this compound is its potential in drug discovery. The combination of fluoro-, piperidine-, and benzenesulfonyl-functionalized quinoline suggests a molecule that could interact with multiple biological targets simultaneously. This polypharmacological approach has gained traction in recent years as a strategy to combat complex diseases like cancer and neurodegenerative disorders.

Recent studies have highlighted the importance of fluorine substitution in enhancing drug-like properties. For instance, fluorinated compounds have been shown to exhibit improved metabolic stability by resisting degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can modulate electronic properties, influencing both binding affinity and pharmacokinetics.

The piperidine moiety in this compound also plays a critical role in its pharmacological profile. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drugs. The carbonyl group further enhances its potential by providing a site for hydrogen bonding interactions with biological targets.

The benzenesulfonyl group at the 4-position adds another dimension to its pharmacological potential. Sulfonyl groups are frequently found in active pharmaceutical ingredients (APIs) due to their ability to form stable hydrogen bonds with biological targets. The specific substitution pattern with a 2-methylpropyl group suggests that this compound has been designed to optimize both binding affinity and solubility.

In conclusion, 6-fluoro-3-(4-methylpiperidine-1-carbonyl)-4-[4-(2-methylpropyl)benzenesulfonyl]quinoline (CAS No. 1112363-89-9) is a promising candidate for further exploration in drug discovery. Its unique structural features, including fluoro-, piperidine-, and benzenesulfonyl-functionalized quinoline scaffold, make it an attractive molecule for developing novel therapeutic agents. As research continues in this area, we can expect to see more compounds like this emerge as candidates for treating various diseases.